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Compound of Interest

Di-2-thienylglycolic Acid
Compound Name:
Potassium Salt

Cat. No.: B13845592

Get Quote

Executive Safety Summary

Di-2-thienylglycolic Acid Potassium Salt (D2TGA-K) presents specific disposal challenges

due to its thiophene moiety (sulfur content) and potential biological activity (precursor to
anticholinergic agents). Unlike standard organic salts, this compound cannot be treated as
generic non-halogenated waste due to the generation of sulfur oxides (

) upon incineration and its pharmacological potency.

Immediate Action Required:
e Do NOT dispose of down the drain.
e Do NOT mix with oxidizing agents (risk of exothermic sulfur oxidation).

e Do NOT mix with acidic waste streams (risk of reprecipitation of the parent acid and heat
generation).

Chemical Profile & Hazard Assessment
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Understanding the chemical lineage is critical for safe disposal. While specific SDS data for the

potassium salt is often limited, we extrapolate hazards from the parent compound, Di-2-

thienylglycolic acid (CAS 467-55-0), and the nature of thiophene derivatives.

Property

Characteristic

Impact on Disposal

Chemical Structure

Potassium salt of

-hydroxy-2-thiopheneacetic

acid

Contains Sulfur; requires

incineration with scrubbers.

Acidity/Basicity

Weakly Basic (Salt of weak

acid/strong base)

Incompatible with strong acids.
Mixing may cause
reprecipitation of the insoluble
parent acid, clogging waste

lines.

Toxicity Profile

Acute Toxin / Irritant (Derived

from parent acid classification)

Must be handled as

Hazardous Chemical Waste.

Reactivity

Stable, but Thiophene ring is

susceptible to oxidation.

Segregate from oxidizers (e.g.,
Nitric Acid, Peroxides).

Expert Insight: The potassium salt increases water solubility compared to the parent acid.

However, this solubility increases the risk of bioavailability in aquatic systems. Therefore, zero

discharge to sewer is the only acceptable standard [1, 2].

Waste Segregation & Decision Logic

Proper segregation prevents dangerous cross-reactions in the waste drum.

Visualization: Disposal Decision Tree

The following diagram outlines the logical flow for categorizing D2TGA-K waste.
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CRITICAL EXCLUSIONS
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Figure 1: Decision logic for segregating D2TGA-K waste streams. Note the critical pH check for
agueous solutions to prevent precipitation.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent)

Best for: Expired shelf stock, spilled solids, or reaction cakes.

e PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.
Use a P95 dust mask or work in a fume hood if the powder is fine/dusty.

» Containerization:
o Do not dissolve the solid. Keep it solid to minimize waste volume.
o Transfer the material into a wide-mouth High-Density Polyethylene (HDPE) jar.

o If the original container is intact, place the entire container into a secondary clear zip-seal
bag.

e Labeling:
o Apply a Hazardous Waste label.
o Constituents: "Di-2-thienylglycolic Acid Potassium Salt".
o Hazard Checkboxes: Toxic, Irritant.[1][2]

o Special Note: Write "Contains Sulfur” clearly on the tag. This informs the disposal facility to
route it to an incinerator capable of scrubbing

emissions [3].
Protocol B: Liquid Waste (Reaction Mixtures/Mother

Liquors)

Best for: Filtrates, wash solvents, or reaction byproducts.
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o Compatibility Check:
o Ensure the waste solvent is compatible with HDPE or Glass.

o Crucial Step: Verify the waste container does not contain oxidizing acids (Nitric, Chromic)
or peroxides. Thiophenes can react exothermically with these.[2]

e pH Verification (Aqueous Streams):
o If the waste is aqueous, check pH.[3][4][5]

o If Acidic (< pH 7): Slowly adjust to pH 8-10 using dilute NaOH or Sodium Bicarbonate. This
ensures the salt remains soluble and does not precipitate as the free acid, which forms a
sticky, difficult-to-clean sludge.

e Transfer:
o Pour into the "High Sulfur / Non-Halogenated Organic" waste carboy.

o Note: If your facility does not have a specific "High Sulfur”" stream, use the standard "Non-
Halogenated Organic" stream but annotate the manifest with the sulfur content.

Regulatory & Compliance Framework (USA/Global)

Although Di-2-thienylglycolic Acid Potassium Salt is not explicitly "P-listed" or "U-listed"
under US EPA RCRA regulations, it falls under Characteristic Waste guidelines due to its
toxicity and chemical behavior.

* RCRA Classification:
o Likely D002 (Corrosive) if in high-pH solution.
o Likely D003 (Reactive) if mixed improperly with oxidizers (sulfur content).
o Generator Status: Must be counted toward monthly hazardous waste generation totals.

e European Waste Code (EWC):
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o Suggest 16 05 06* (Laboratory chemicals, consisting of or containing hazardous
substances, including mixtures of laboratory chemicals).

Emergency Procedures
Spill Response (Solid)
e Isolate: Evacuate the immediate area if dust is airborne.

o PPE: Wear N95/P95 respirator, goggles, and nitrile gloves.

o Clean Up: Avoid dry sweeping (creates dust).[6] Cover spill with wet paper towels or use a
HEPA vacuum designated for chemical cleanup.

» Disposal: Place all cleanup materials into a hazardous waste bag. Label as "Debris
contaminated with D2TGA-K".

Skin/Eye Contact[1][2][5][6][7][8][9][10][11]

o Eyes: Rinse immediately with water for 15 minutes.[5][6][7] The salt can hydrolyze to form
alkaline conditions, causing corneal damage similar to caustic burns.

o Skin: Wash with soap and water.[2][5][6][8] Thiophene derivatives can be absorbed
transdermally; monitor for systemic toxicity (nausea, dizziness).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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